Cas no 88176-19-6 (1,3-Cyclohexanedione, 5-(2,6-dimethoxy-4-methylphenyl)-)

1,3-Cyclohexanedione, 5-(2,6-dimethoxy-4-methylphenyl)- structure
88176-19-6 structure
Product Name:1,3-Cyclohexanedione, 5-(2,6-dimethoxy-4-methylphenyl)-
CAS No:88176-19-6
MF:C15H18O4
MW:262.301024913788
CID:642041
PubChem ID:71410274
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-(2,6-dimethoxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-(2,6-dimethoxy-4-methylphenyl)-
    • 5-(2,6-dimethoxy-4-methylphenyl)cyclohexane-1,3-dione
    • DTXSID30829963
    • 88176-19-6
    • Inchi: 1S/C15H18O4/c1-9-4-13(18-2)15(14(5-9)19-3)10-6-11(16)8-12(17)7-10/h4-5,10H,6-8H2,1-3H3
    • InChI Key: UHQREWJOWYQBGM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C=C(C=1C1CC(CC(C1)=O)=O)OC

Computed Properties

  • Exact Mass: 262.12050905g/mol
  • Monoisotopic Mass: 262.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų
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